Cas no 1082843-83-1 (5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide)

5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide is a specialized sulfonamide derivative featuring a brominated thiophene core and a chloroethyl substituent. This compound is of interest in synthetic and medicinal chemistry due to its reactive functional groups, which enable further derivatization for the development of pharmacologically active molecules. The bromo and chloro moieties provide versatile handles for cross-coupling and nucleophilic substitution reactions, while the sulfonamide group enhances binding affinity in target interactions. Its well-defined structure and high purity make it suitable for research applications, particularly in the synthesis of heterocyclic compounds and potential enzyme inhibitors. The compound’s stability under standard conditions ensures reliable handling in laboratory settings.

5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide structure

1082843-83-1 structure

Product Name:5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide

CAS No:1082843-83-1

MF:C₆H₇BrClNO₂S₂

MW:304.612277269363

MDL:MFCD11612257

CID:2090752

PubChem ID:28347422

Update Time:2025-10-22

5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide
- G72299
- 1082843-83-1
- AKOS010540939
- DB-229335
- 5-Bromo-thiophene-2-sulfonic acid (2-chloro-ethyl)-amide
- MDL： MFCD11612257
- Inchi： 1S/C6H7BrClNO2S2/c7-5-1-2-6(12-5)13(10,11)9-4-3-8/h1-2,9H,3-4H2
- InChI Key： SBMQODXPAZVHQR-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(S1)S(NCCCl)(=O)=O

Computed Properties

Exact Mass: 302.87901g/mol
Monoisotopic Mass: 302.87901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 82.8Å²

5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM121965-1g	5-bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	1g	$328	2021-08-06
Chemenu	CM121965-1g	5-bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	1g	$328	2023-11-25
eNovation Chemicals LLC	Y0987830-5g	5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	5g	$1000	2024-08-02
Alichem	A169005769-1g	5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	1g	$400.00	2023-09-04
Aaron	AR00HBTV-100mg	5-BROMO-N-(2-CHLOROETHYL)THIOPHENE-2-SULFONAMIDE	1082843-83-1	95%	100mg	$69.00	2025-02-17
Aaron	AR00HBTV-250mg	5-bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	250mg	$107.00	2023-12-16
1PlusChem	1P00HBLJ-100mg	5-bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	100mg	$60.00	2023-12-26
1PlusChem	1P00HBLJ-250mg	5-bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	250mg	$102.00	2023-12-26
A2B Chem LLC	AI07383-100mg	5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	100mg	$53.00	2024-04-20
A2B Chem LLC	AI07383-250mg	5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide	1082843-83-1	95%	250mg	$90.00	2024-04-20

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